2-Thiazoleethanamine, 4-ethyl-
Overview
Description
“2-Thiazoleethanamine, 4-ethyl-” is a derivative of thiazole, a class of heterocyclic compounds that contain sulfur and nitrogen . Thiazoles are known for their wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties . The biological outcomes of thiazoles are greatly influenced by the substituents on a particular position of the thiazole ring .
Synthesis Analysis
The synthesis of 2,4-disubstituted thiazoles, which includes “2-Thiazoleethanamine, 4-ethyl-”, has been extensively studied . For instance, one method involves the reaction of 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with different substituents . Another approach involves the use of ethyl 2-aminothiazole-4-carboxylate derivatives .Molecular Structure Analysis
Thiazoles are five-membered heterocyclic compounds containing sulfur and nitrogen at positions 1 and 3, respectively . The molecular electrostatic potential (MEP) surface of the thiazole ring indicates that nitrogen is more negatively charged than carbon and sulfur atoms, which are neutral . Substituents at positions 2 and 4 may alter the orientation types and shield the nucleophilicity of nitrogen .Chemical Reactions Analysis
Thiazole derivatives, including “2-Thiazoleethanamine, 4-ethyl-”, have been synthesized and evaluated for their biological activities . The chemical reactions involved in the synthesis of these compounds are complex and require careful control of conditions to ensure the desired product is obtained .Mechanism of Action
Target of Action
Thiazole derivatives have been found to exhibit a broad range of biological activities, suggesting they may interact with multiple targets .
Mode of Action
It’s known that thiazole derivatives can interact with their targets in various ways, leading to changes in cellular processes . For instance, some thiazole derivatives have shown promising trypanocidal properties .
Biochemical Pathways
Thiazole derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
Thiazole derivatives are generally known for their good bioavailability .
Result of Action
Thiazole derivatives have been associated with a range of biological activities, including antimicrobial, antifungal, antiviral, and antitumor effects .
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-Thiazoleethanamine, 4-ethyl- in lab experiments is its low toxicity, making it a safe compound to work with. However, one of the limitations is its limited solubility in water, which may make it difficult to use in aqueous-based experiments.
Future Directions
There are several future directions for the study of 2-Thiazoleethanamine, 4-ethyl-. One of the primary directions is the development of new drugs based on this compound. Additionally, further studies are needed to understand its mechanism of action and to explore its potential applications in other fields, such as agriculture and food preservation.
In conclusion, 2-Thiazoleethanamine, 4-ethyl- is a compound that has gained significant attention in scientific research due to its potential applications in various fields. Its antimicrobial, antioxidant, and neuroprotective properties make it a promising candidate for the development of new drugs. Further studies are needed to explore its potential applications and to understand its mechanism of action.
Scientific Research Applications
2-Thiazoleethanamine, 4-ethyl- has been widely studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the development of new drugs. It has been found to exhibit antimicrobial, antifungal, and antiviral activity, making it a promising candidate for the development of new drugs to combat infectious diseases.
properties
IUPAC Name |
2-(4-ethyl-1,3-thiazol-2-yl)ethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2S/c1-2-6-5-10-7(9-6)3-4-8/h5H,2-4,8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZWYYKMFGQUDMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CSC(=N1)CCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301309579 | |
Record name | 4-Ethyl-2-thiazoleethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301309579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
936940-32-8 | |
Record name | 4-Ethyl-2-thiazoleethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=936940-32-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Ethyl-2-thiazoleethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301309579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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